Cas no 1261467-63-3 (Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate)
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both a fluorine atom and a trifluoromethylphenyl group, which may enhance metabolic stability and bioavailability. The ester functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The presence of fluorine atoms can improve lipophilicity and binding affinity in target molecules. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and well-characterized synthesis routes ensure reproducibility for research and industrial applications.
1261467-63-3 structure
Product Name:Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
CAS No:1261467-63-3
MF:C14H9F4NO2
MW:299.22037768364
CID:4923811
Update Time:2025-06-08
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
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- Inchi: 1S/C14H9F4NO2/c1-21-13(20)10-6-12(19-7-11(10)15)8-2-4-9(5-3-8)14(16,17)18/h2-7H,1H3
- InChI Key: ZUPDDJFMTZXEJO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=C(C(=O)OC)C(=CN=1)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 367
- XLogP3: 3.4
- Topological Polar Surface Area: 39.2
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028085-250mg |
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate |
1261467-63-3 | 97% | 250mg |
$727.60 | 2023-09-03 | |
| Alichem | A023028085-500mg |
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate |
1261467-63-3 | 97% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A023028085-1g |
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate |
1261467-63-3 | 97% | 1g |
$1646.40 | 2023-09-03 |
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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